2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate

• Molecular Formula: C22H24FNO5
• Molecular Weight: 401.4 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-3-methylbutanoate
• InChI: InChI=1S/C22H24FNO5/c1-11(2)19(22(28)29-10-16(25)12-5-7-15(23)8-6-12)24-20(26)17-13-3-4-14(9-13)18(17)21(24)27/h5-8,11,13-14,17-19H,3-4,9-10H2,1-2H3
• InChI Key: INFMOKVXTGNCAI-UHFFFAOYSA-N
• SMILES: CC(C)C(C(=O)OCC(=O)C1=CC=C(C=C1)F)N2C(=O)C3C4CCC(C4)C3C2=O

Description

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate is a chemical compound that has gained significant attention in scientific research. This compound is a potential candidate for the development of drugs that can target specific biological pathways.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and receptors that are involved in various biological pathways. This inhibition can lead to the suppression of certain biological processes, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have a positive effect on various biological pathways, including the immune system and the nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate in lab experiments include its potential to target specific biological pathways and its ability to inhibit the activity of certain enzymes and receptors. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are many future directions for the research and development of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate. Some of these directions include studying the compound's potential use in the treatment of other diseases, improving its solubility in aqueous solutions, and developing new derivatives of the compound that can have improved efficacy and safety profiles. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. This compound has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. It has also been studied as a potential candidate for the development of new drugs that can target specific biological pathways. Further research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate involves a multistep process. The first step involves the preparation of 2-(4-fluorophenyl)-2-oxoethyl 2-bromo-3-methylbutanoate. This intermediate is then reacted with 1,3-dioxooctahydro-2H-4,7-methanoisoindole in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanoate has shown promising results in various scientific research applications. This compound has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. It has also been studied as a potential candidate for the development of new drugs that can target specific biological pathways.